7-[(3-Chlorophenyl)methoxy]-4-(methylaminomethyl)chromen-2-one;methanesulfonic acid

• CAS No.: 911290-35-2
• Product Name: 7-[(3-Chlorophenyl)methoxy]-4-(methylaminomethyl)chromen-2-one;methanesulfonic acid
• Molecular Formula: C19H20ClNO6S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 7-[(3-chlorophenyl)methoxy]-4-(methylaminomethyl)chromen-2-one;methanesulfonic acid
• Standard InChI: InChI=1S/C18H16ClNO3.CH4O3S/c1-20-10-13-8-18(21)23-17-9-15(5-6-16(13)17)22-11-12-3-2-4-14(19)7-12;1-5(2,3)4/h2-9,20H,10-11H2,1H3;1H3,(H,2,3,4)
• Standard InChIKey: ZNILTQJFNAYPDD-UHFFFAOYSA-N
• SMILES: CNCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC(=CC=C3)Cl.CS(=O)(=O)O
• Canonical SMILES: CNCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC(=CC=C3)Cl.CS(=O)(=O)O
• Appearance: Solid powder
• Description: NW-1772 is a highly potent, selective, reversible, and orally active monoamine oxidase B inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-((3-chlorobenzyl)oxy)-4-((methylamino)methyl)-2H-chromen-2-one; NW 1772; NW-1772; NW1772
• Reference: 1: Pisani L, Muncipinto G, Miscioscia TF, Nicolotti O, Leonetti F, Catto M, Caccia C, Salvati P, Soto-Otero R, Mendez-Alvarez E, Passeleu C, Carotti A. Discovery of a novel class of potent coumarin monoamine oxidase B inhibitors: development and biopharmacological profiling of 7-[(3-chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one methanesulfonate (NW-1772) as a highly potent, selective, reversible, and orally active monoamine oxidase B inhibitor. J Med Chem. 2009 Nov 12;52(21):6685-706. doi: 10.1021/jm9010127. PubMed PMID: 19810674.
• PubChem Compound: 23657438
• Last Modified: Nov 11 2021